5-Iodo-1-methyl-3-nitropyridin-2-one
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Overview
Description
5-Iodo-1-methyl-3-nitropyridin-2-one is a useful research compound. Its molecular formula is C6H5IN2O3 and its molecular weight is 280.021. The purity is usually 95%.
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Scientific Research Applications
Programmable Molecular Electronics
Research on molecules like 3-nitro-2-(3'-nitro-2'-ethynylpyridine)-5-thiopyridine, which shows charge-induced conformational switching, points towards the application of nitropyridine derivatives in molecular electronics. These molecules can act as memory devices operated by external fields or as nano-actuators controlling molecular rotation through bias voltage, demonstrating the potential of nitropyridine derivatives in developing programmable molecular electronics (Derosa, Guda, & Seminario, 2003).
Catalysis and Organic Synthesis
Nitropyridine derivatives play a crucial role in catalysis, such as in the catalytic cross-coupling of alkyl electrophiles. The study involving (TMEDA)Ni(CH3)2 and terpyridine demonstrates the use of nitropyridine complexes in facilitating methyl group transfer to produce high-yield organic compounds, highlighting the application in organic synthesis and catalysis (Anderson, Jones, & Vicic, 2004).
Spectroscopy and Molecular Stability
Investigations into the vibrational spectral studies and conformational stability of nitropyridine derivatives, such as 2-hydroxy-4-methyl-3-nitropyridine, through density functional theory (DFT) and spectroscopic methods like infrared absorption and Raman spectroscopy, provide insights into their molecular stability, bond strength, and electronic properties. These studies are fundamental in understanding the physicochemical properties of nitropyridine derivatives for potential applications in material science and spectroscopy (Balachandran, Lakshmi, & Janaki, 2012).
Material Science and Inhibition Studies
The complex-forming abilities of hydroxypyridinones with metals, as studied in the context of Ni(II) complexes, indicate the use of nitropyridine derivatives in material science, particularly in the development of inhibitors for enzymes like urease in Helicobacter pylori. This application is critical in biomedical research for therapeutic interventions (Palizban & Saghaie, 2016).
Safety and Hazards
Properties
IUPAC Name |
5-iodo-1-methyl-3-nitropyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5IN2O3/c1-8-3-4(7)2-5(6(8)10)9(11)12/h2-3H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQNILIOWOBBMFP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=C(C1=O)[N+](=O)[O-])I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5IN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.02 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.